![molecular formula C20H18N2O4S2 B4199358 2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide](/img/structure/B4199358.png)
2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide
Overview
Description
Synthesis Analysis
The synthesis of compounds related to the specified molecule often involves multistep reactions, including the formation of benzofuran and benzothiazole rings, and the introduction of sulfonamide and acetamide functionalities. For example, the synthesis of ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate demonstrates the oxidation reactions and the importance of sulfur-containing groups in similar compounds (Choi et al., 2009).
Molecular Structure Analysis
Molecular structure analysis of such compounds emphasizes the importance of aromatic π–π interactions and hydrogen bonding in stabilizing the crystal structure. The presence of aromatic rings, such as benzene, furan, and thiazole, contributes to significant intermolecular interactions, including π–π stacking and hydrogen bonding, which influence the compound's physical state and solubility (Choi et al., 2009).
Chemical Reactions and Properties
Compounds like the one often undergo various chemical reactions, including oxidation, hydrolysis, and condensation, which are pivotal for introducing or modifying functional groups. These reactions can significantly alter the chemical properties and reactivity of the compound. The synthesis of related compounds showcases a range of reactions that are crucial for constructing complex molecules with specific functional groups (Choi et al., 2009; Yu et al., 2014).
Physical Properties Analysis
The physical properties, such as melting point, solubility, and crystalline structure, are influenced by the molecular structure. For instance, the arrangement of functional groups and the overall molecular geometry can affect the compound's solubility in various solvents and its state at room temperature. The crystallographic analysis of similar molecules reveals how molecular interactions, like hydrogen bonding and π–π stacking, impact the physical properties (Choi et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity towards acids, bases, and other reagents, are crucial for understanding the behavior of these compounds in chemical syntheses and potential applications. The presence of electron-withdrawing or donating groups, such as the methylsulfonyl group, significantly affects the compound's reactivity by altering the electron density on the molecule. Studies on similar compounds provide insights into how specific functional groups contribute to the chemical properties and reactivity (Choi et al., 2009; Consalvi et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(5-ethyl-1-benzofuran-3-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S2/c1-3-12-4-7-17-15(8-12)13(11-26-17)9-19(23)22-20-21-16-6-5-14(28(2,24)25)10-18(16)27-20/h4-8,10-11H,3,9H2,1-2H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEJYLRHWPJFXIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC=C2CC(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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